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Abstract

Fluopyram, a pyridinyl-ethyl-benzamide, is a broad-spectrum pesticide with both nematicidal
and fungicidal properties.[1] Originally developed as a fungicide, its potent activity against a
wide range of plant-parasitic nematodes has led to its dual use in agriculture.[2] This technical
guide provides an in-depth overview of the nematicidal and fungicidal spectrum of fluopyram,
its mode of action, and detailed experimental protocols for its evaluation.

Mode of Action: Succinate Dehydrogenase
Inhibition

Fluopyram's primary mode of action is the inhibition of the succinate dehydrogenase (SDH)
enzyme, also known as Complex I, in the mitochondrial electron transport chain of both fungi
and nematodes.[2][3] By binding to the ubiquinone binding site (Q-site) of the SDH complex,
fluopyram effectively blocks the transfer of electrons from succinate to ubiquinone.[4] This
disruption of the Krebs cycle and cellular respiration leads to a cessation of energy production

(ATP synthesis), ultimately resulting in the paralysis and death of nematodes and the inhibition
of fungal spore germination and mycelial growth.[2][4]

Below is a diagram illustrating the signaling pathway of fluopyram's inhibitory action on
mitochondrial Complex II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fungicidal-spectrum-of-fluopyram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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